Cas no 1805246-46-1 (Methyl 2-bromo-4-cyano-6-fluorophenylacetate)

• Product Name: Methyl 2-bromo-4-cyano-6-fluorophenylacetate
• CAS No: 1805246-46-1
• MF: C₁₀H₇BrFNO₂
• MW: 272.07048535347
• CID: 4973608
• Update Time: 2025-07-17

Methyl 2-bromo-4-cyano-6-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-cyano-6-fluorophenylacetate
• methyl 2-(2-bromo-4-cyano-6-fluorophenyl)acetate

• Inchi： 1S/C10H7BrFNO2/c1-15-10(14)4-7-8(11)2-6(5-13)3-9(7)12/h2-3H,4H2,1H3
• InChI Key： DBMHWRHJSNTWFJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=C(C=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-4-cyano-6-fluorophenylacetate

Introduction to Methyl 2-bromo-4-cyano-6-fluorophenylacetate (CAS No. 1805246-46-1)

Methyl 2-bromo-4-cyano-6-fluorophenylacetate (CAS No. 1805246-46-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both bromine and fluorine substituents, along with a cyano group, makes it a versatile building block for further chemical modifications and functionalizations.

The molecular structure of Methyl 2-bromo-4-cyano-6-fluorophenylacetate consists of a phenyl ring substituted with a bromine atom at the 2-position, a cyano group at the 4-position, and a fluorine atom at the 6-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are highly valuable in medicinal chemistry. The bromine atom, in particular, is often utilized as a handle for further cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. The compound Methyl 2-bromo-4-cyano-6-fluorophenylacetate has emerged as a key intermediate in the synthesis of several lead compounds that exhibit promising biological activities. For instance, derivatives of this molecule have been investigated for their potential anti-inflammatory, anticancer, and antimicrobial properties. The cyano group not only contributes to the overall functionality but also influences the electronic properties of the aromatic system, making it an attractive scaffold for drug design.

The fluorine atom at the 6-position of the phenyl ring plays a critical role in modulating the pharmacokinetic properties of derived compounds. Fluorine substitution is well-known to enhance metabolic stability and binding affinity to biological targets. This has led to numerous studies exploring fluorinated analogs of Methyl 2-bromo-4-cyano-6-fluorophenylacetate, aiming to optimize their pharmacological profiles. The combination of these substituents makes this compound a valuable asset in the drug discovery pipeline.

One of the most compelling aspects of Methyl 2-bromo-4-cyano-6-fluorophenylacetate is its utility in multi-step synthetic routes. Researchers have leveraged its reactivity to develop efficient synthetic strategies for complex molecules. For example, it has been used as a precursor in the preparation of substituted pyrimidines and pyrazoles, which are known for their diverse biological activities. The ease with which this compound can be modified further underscores its importance as a synthetic intermediate.

The pharmaceutical industry has also shown interest in exploring derivatives of Methyl 2-bromo-4-cyano-6-fluorophenylacetate for their potential therapeutic applications. Several preclinical studies have demonstrated that certain analogs exhibit significant efficacy in models of inflammation and cancer. These findings have spurred further investigation into optimizing synthetic routes and exploring new derivatives with enhanced pharmacological properties.

In conclusion, Methyl 2-bromo-4-cyano-6-fluorophenylacetate (CAS No. 1805246-46-1) is a versatile and highly functionalized compound that plays a pivotal role in modern pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules with potential therapeutic applications. As research continues to uncover new synthetic strategies and pharmacological targets, this compound is poised to remain at the forefront of drug discovery efforts.